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Compound of Interest

Compound Name: Deucravacitinib

Cat. No.: B606291

For laboratory professionals engaged in the vital work of drug discovery and development,
ensuring a safe handling environment for novel compounds like Deucravacitinib is paramount.
This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures to minimize risk and ensure operational integrity.

Deucravacitinib is a selective, allosteric inhibitor of tyrosine kinase 2 (TYK2), a member of the
Janus kinase (JAK) family.[1][2] It is under investigation for the treatment of various immune-
mediated diseases.[3] Due to its potent biological activity, careful handling is necessary to
prevent occupational exposure.

Key Safety and Handling Data

A summary of the essential physical and safety information for Deucravacitinib is provided
below.
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Property Value Source(s)
Molecular Formula C20H22Ns0s3 PubChem|[3]
Molecular Weight 425.5 g/mol PubChem][3]

AbMole BioScience,

Storage Temperature -20°C
MedChemExpress[4][5]

H361: Suspected of damaging
fertility or the unborn child.

Hazard Statements H372: Causes damage to MedChemExpress|[5]
organs through prolonged or

repeated exposure.

P260: Do not breathe
dust/fume/gas/mist/vapours/sp
ray. P264: Wash hands
thoroughly after handling.
P270: Do not eat, drink or
Precautionary Statements smoke when using this MedChemExpress[5]
product. P405: Store locked
up. P501: Dispose of
contents/container in
accordance with local

regulation.

Personal Protective Equipment (PPE) Protocol

Consistent adherence to PPE protocols is the first line of defense against exposure. The
following PPE is mandatory when handling Deucravacitinib powder or solutions.

o Eye Protection: Wear tightly fitting safety goggles with side-shields.[5][6]

e Hand Protection: Use protective gloves. Gloves must be inspected prior to use. The specific
glove material should be chosen based on the solvent being used and breakthrough time.[5]

[6]

o Body Protection: A lab coat or impervious clothing is required to prevent skin contact.[5][6]
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o Respiratory Protection: For operations that may generate dust or aerosols, a suitable
respirator should be used.[5] Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4][5]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and compliance.
Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

» Store the container tightly sealed in a cool, well-ventilated area at the recommended
temperature of -20°C.[4][5]

» Keep the compound away from direct sunlight and sources of ignition.[4]
Handling and Preparation of Solutions:

« All handling of solid Deucravacitinib should be performed in a designated area, such as a
chemical fume hood, to avoid dust and aerosol formation.[4][5]

¢ Avoid inhalation, and contact with eyes and skin.[4][5]
o When preparing solutions, add the solvent to the solid slowly to prevent splashing.
o Ensure a safety shower and eye wash station are readily accessible.[5]

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[4][5]

Wear full personal protective equipment, including respiratory protection.[4][5]

For liquid spills, absorb the solution with a finely-powdered liquid-binding material such as
diatomite or universal binders.[4][5]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
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» Decontaminate the spill area and equipment by scrubbing with alcohol.[4][5]
e Collect all contaminated materials in a sealed container for proper disposal.[4][5]
First Aid Measures:

 Inhalation: Immediately move the person to fresh air. If breathing is difficult, provide
cardiopulmonary resuscitation (CPR) but avoid mouth-to-mouth resuscitation.[4][5]

o Skin Contact: Rinse the skin thoroughly with large amounts of water and remove
contaminated clothing.[4][5]

o Eye Contact: Immediately flush the eyes with large amounts of water, separating the eyelids
with fingers to ensure adequate flushing. Remove contact lenses if present.[4][5]

 Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting
unless directed by medical personnel.[4][5] In all cases of exposure, seek immediate medical
attention.[4][5]

Disposal:

» Dispose of Deucravacitinib and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[5]

o Excess and expired materials should be offered to a licensed hazardous material disposal
company.[6]

e Do not allow the product to enter drains or water courses.[4][5]

Deucravacitinib Handling Workflow

The following diagram illustrates the standard operational workflow for safely handling
Deucravacitinib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Deucravacitinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606291#personal-protective-equipment-for-handling-
deucravacitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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